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Compound Name: (Rac)-BRDO0705
Cat. No.: B15619945
Get Quote
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(Rac)-BRDO0705 is a racemic mixture containing BRD0705, a potent and selective inhibitor of
Glycogen Synthase Kinase 3a (GSK3a). This technical guide provides an in-depth overview of
its structure, properties, and associated experimental protocols for researchers in drug
development and related scientific fields.

Core Properties and Structure

(Rac)-BRDO0705 is the less active racemic form of BRDO705. The active (S)-enantiomer,
BRDO0705, is a potent, orally active, and paralog-selective inhibitor of GSK3a.[1][2] It was
developed through a rational, structure-based design approach that exploits an aspartate-to-
glutamate "switch" in the kinase hinge-binding domain of GSK3a versus GSK33, allowing for its
remarkable selectivity.[3]

Chemical Structure:

e IUPAC Name: (4S)-4-ethyl-7,7-dimethyl-4-phenyl-1,2,4,6,7,8-hexahydro-5H-pyrazolo[3,4-
b]quinolin-5-one[4]

e Molecular Formula: C20H23N30[5][6]
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Molecular Weight: 321.4 g/mol [5][7]

Quantitative Data

CAS Number for (Rac)-BRD0705: 1597440-03-3[5]

CAS Number for BRD0705; 2056261-41-5[2][6]

SMILES: CCC1(C2=CNNC2=NC2=C1C(=0)CC(C)(C)C2)clccceel[5]

The inhibitory activity and selectivity of BRDO705 have been characterized through various in

vitro assays. The following tables summarize the key quantitative data.

Parameter Value Target Assay Type Reference

ICso0 66 nM GSK3a Cell-free assay [71[81[9]

ICso 515 nM GSK3p Cell-free assay [71[81[9]

K d 4.8 uM GSK3a Cell-free assay [819]

Selectivity ~8-fold GoK3avs. Cell-free assay [11[21[8]
GSK3p

Table 1: Potency and Selectivity of BRD0705 against GSK3 isoforms.

BRDO705 has demonstrated high selectivity for GSK3a over a broad panel of other kinases.

Fold Selectivity vs.

Kinase ICs0 (M) . Reference
CDK2 6.87 87 [8][10][11]
CDK3 9.74 123 [8][10][11]
CDK5 9.20 116 [8][10][11]

Table 2: Selectivity of BRD0O705 against other kinases.
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Signaling Pathways and Mechanism of Action

BRDO705 exerts its effects by selectively inhibiting the kinase activity of GSK3a. This has
different consequences depending on the cellular context, most notably in Acute Myeloid
Leukemia (AML) and Fragile X Syndrome.

Role in Acute Myeloid Leukemia (AML)

In AML, GSK3a has been identified as a therapeutic target that promotes differentiation.[12]
Unlike dual GSK3a/f inhibitors, the selective inhibition of GSK3a by BRD0705 induces myeloid
differentiation and impairs colony formation in AML cells without causing the stabilization of 3-
catenin.[3][7][12] This is a critical advantage, as [3-catenin stabilization is associated with the
self-renewal of leukemia-initiating cells and is a potential mechanism for toxicity.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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